Cas no 1189770-65-7 (Ethyl 2-chloro-3,6-difluorophenylacetate)

• Product Name: Ethyl 2-chloro-3,6-difluorophenylacetate
• CAS No: 1189770-65-7
• MF: C₁₀H₉ClF₂O₂
• MW: 234.627069234848
• CID: 4969274
• Update Time: 2025-06-24

Ethyl 2-chloro-3,6-difluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-3,6-difluorophenylacetate

• Inchi： 1S/C10H9ClF2O2/c1-2-15-9(14)5-6-7(12)3-4-8(13)10(6)11/h3-4H,2,5H2,1H3
• InChI Key： FSXYWZVKQXNHKA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1CC(=O)OCC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Ethyl 2-chloro-3,6-difluorophenylacetate

Ethyl 2-chloro-3,6-difluorophenylacetate (CAS No. 1189770-65-7): A Comprehensive Overview

Ethyl 2-chloro-3,6-difluorophenylacetate (CAS No. 1189770-65-7) is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable intermediate in the development of various chemical entities. The presence of both chloro and fluoro substituents on the benzene ring imparts distinct reactivity and electronic characteristics, which are leveraged in synthetic applications.

The chemical structure of Ethyl 2-chloro-3,6-difluorophenylacetate consists of a phenyl ring substituted with two fluorine atoms at the 3rd and 6th positions, a chlorine atom at the 2nd position, and an acetic acid ester group at the 4th position. This arrangement results in a molecule with high lipophilicity and moderate polarity, making it suitable for various biological assays and synthetic pathways. The electron-withdrawing nature of the fluorine and chlorine atoms enhances the electrophilic character of the aromatic ring, facilitating electrophilic aromatic substitution reactions.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The synthesis and application of Ethyl 2-chloro-3,6-difluorophenylacetate have been explored in several contexts, particularly in the development of novel pharmaceuticals. Its role as a key intermediate in the synthesis of more complex molecules has been well-documented in academic literature.

One of the most notable applications of Ethyl 2-chloro-3,6-difluorophenylacetate is in the preparation of active pharmaceutical ingredients (APIs). Researchers have utilized this compound to synthesize derivatives that exhibit potent biological activity. For instance, studies have shown that derivatives of this compound can serve as inhibitors for various enzymes involved in inflammatory pathways. The fluorine atoms play a crucial role in modulating the pharmacokinetic properties of these derivatives, leading to improved therapeutic efficacy.

The synthetic utility of Ethyl 2-chloro-3,6-difluorophenylacetate extends beyond pharmaceutical applications. It has been employed in materials science and agrochemical research as well. In materials science, fluorinated aromatic compounds are valued for their thermal stability and resistance to degradation, making them suitable for high-performance materials. In agrochemicals, such compounds are used to develop novel pesticides and herbicides with enhanced efficacy and environmental safety.

The latest advancements in synthetic methodologies have further expanded the scope of Ethyl 2-chloro-3,6-difluorophenylacetate applications. Transition metal-catalyzed reactions have enabled more efficient and selective transformations of this compound, allowing for the rapid construction of complex molecular architectures. These advancements have not only streamlined synthetic processes but also opened new avenues for drug discovery.

The biocidal properties of derivatives derived from Ethyl 2-chloro-3,6-difluorophenylacetate have also been explored. Researchers have found that certain modifications can lead to compounds with potent antimicrobial activity against resistant strains of bacteria and fungi. This has significant implications for addressing global challenges related to antibiotic resistance.

In conclusion, Ethyl 2-chloro-3,6-difluorophenylacetate (CAS No. 1189770-65-7) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, materials science, and agrochemical research. As research continues to uncover new methodologies and applications for this compound, its importance is expected to grow further.